Cas no 863412-64-0 (N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide
• CAS No: 863412-64-0
• MF: C₁₉H₂₃N₅OS₂
• MW: 401.548820734024
• CID: 6558853
• PubChem ID: 16248678
• Update Time: 2025-06-09

N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide
• EN300-26688455
• starbld0009300
• N-(1-cyano-1-cyclopropylethyl)-2-[(5-{[4-(propan-2-yl)phenyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• AKOS001122034
• 863412-64-0
• Z19114263

• Inchi： 1S/C19H23N5OS2/c1-12(2)13-4-8-15(9-5-13)21-17-23-24-18(27-17)26-10-16(25)22-19(3,11-20)14-6-7-14/h4-5,8-9,12,14H,6-7,10H2,1-3H3,(H,21,23)(H,22,25)
• InChI Key： HULXTBQLPSEMKE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC2C=CC(=CC=2)C(C)C)S1)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 401.13440272g/mol
• Monoisotopic Mass: 401.13440272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 144Ų

Additional information on N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide

Professional Introduction to N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide (CAS No. 863412-64-0)

N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 863412-64-0, represents a promising candidate for further research and development in medicinal chemistry. Its molecular structure incorporates several key functional groups that make it a versatile tool for designing novel therapeutic agents.

The compound's name highlights several critical features that contribute to its potential biological activity. The presence of a cyanocyclopropyl moiety in the N-(1-cyano-1-cyclopropylethyl) part of the molecule suggests a high degree of steric hindrance, which can influence its interactions with biological targets. Additionally, the acetamide group and the thioether linkage in the structure indicate possible roles in hydrogen bonding and metal coordination, respectively. These features are often exploited in drug design to enhance binding affinity and selectivity.

One of the most intriguing aspects of this compound is its incorporation of a 1,3,4-thiadiazole ring system. Thiadiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the amino group attached to the thiadiazole ring and the 4-isopropylphenyl moiety, further enhances its potential pharmacological profile. This substitution pattern is reminiscent of several known bioactive molecules that have demonstrated efficacy in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions could potentially lead to therapeutic effects by modulating cellular processes relevant to diseases such as cancer and inflammation.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are particularly useful in assembling the various fragments of this molecule into a coherent whole. The synthesis also highlights the importance of protecting group strategies to ensure regioselectivity and minimize unwanted side reactions.

In terms of potential applications, N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide could serve as a lead compound for developing new drugs targeting various therapeutic areas. Its structural features suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. Additionally, its ability to form hydrogen bonds and coordinate with metals makes it a candidate for designing metal-based therapeutics.

The field of medicinal chemistry is constantly evolving, with new computational tools and synthetic techniques emerging regularly. The study of compounds like N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide benefits greatly from these advancements, as they allow researchers to explore complex molecular structures more efficiently than ever before. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with them in meaningful ways.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and analog synthesis. By fine-tuning its chemical structure, scientists hope to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are supported by collaborations between academic institutions and pharmaceutical companies who are committed to advancing drug discovery technologies.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-2-((5-((4-isopropylphenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide (CAS No. 863412-64-0) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substitution patterns makes it a valuable tool for designing novel therapeutic agents. As computational chemistry and synthetic methodologies continue to advance, the possibilities for exploring its biological activities will only expand.